[(2,6-dimethyl-3-propyl-4-quinolinyl)thio]acetic acid

• IUPAC Name: 2-(2,6-dimethyl-3-propylquinolin-4-yl)sulfanylacetic acid
• InChI: InChI=1S/C16H19NO2S/c1-4-5-12-11(3)17-14-7-6-10(2)8-13(14)16(12)20-9-15(18)19/h6-8H,4-5,9H2,1-3H3,(H,18,19)
• InChI Key: MAKOEZPPKDWDTC-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=C(N=C2C=CC(=CC2=C1SCC(=O)O)C)C
• Molecular Formula: C16H19NO2S
• Molecular Weight: 289.4 g/mol

Description

[(2,6-dimethyl-3-propyl-4-quinolinyl)thio]acetic acid, also known as DPTA, is a synthetic compound that has gained attention in the scientific community for its potential therapeutic properties. DPTA belongs to the class of quinoline derivatives and has been shown to exhibit a range of biological activities, including anti-inflammatory, anti-cancer, and anti-microbial effects.

Scientific Research Applications

[(2,6-dimethyl-3-propyl-4-quinolinyl)thio]acetic acid has been extensively studied for its potential therapeutic applications. One of the most promising areas of research is its anti-cancer properties. Studies have shown that [(2,6-dimethyl-3-propyl-4-quinolinyl)thio]acetic acid inhibits the growth of various cancer cell lines, including breast, lung, and colon cancer cells. [(2,6-dimethyl-3-propyl-4-quinolinyl)thio]acetic acid has also been found to induce apoptosis, or programmed cell death, in cancer cells, making it a potential candidate for cancer therapy.
In addition to its anti-cancer properties, [(2,6-dimethyl-3-propyl-4-quinolinyl)thio]acetic acid has also been shown to exhibit anti-inflammatory and anti-microbial effects. [(2,6-dimethyl-3-propyl-4-quinolinyl)thio]acetic acid has been found to inhibit the production of inflammatory cytokines and reduce inflammation in animal models of inflammatory diseases. [(2,6-dimethyl-3-propyl-4-quinolinyl)thio]acetic acid has also been shown to have anti-bacterial and anti-fungal properties, making it a potential candidate for the development of new antimicrobial agents.

Mechanism of Action

The exact mechanism of action of [(2,6-dimethyl-3-propyl-4-quinolinyl)thio]acetic acid is not fully understood, but studies have suggested that it may act through multiple pathways. [(2,6-dimethyl-3-propyl-4-quinolinyl)thio]acetic acid has been found to inhibit the activity of enzymes involved in cancer cell growth and inflammation, such as cyclooxygenase-2 (COX-2) and matrix metalloproteinases (MMPs). [(2,6-dimethyl-3-propyl-4-quinolinyl)thio]acetic acid has also been shown to activate the p53 tumor suppressor pathway, which plays a critical role in regulating cell growth and apoptosis.
Biochemical and Physiological Effects:
[(2,6-dimethyl-3-propyl-4-quinolinyl)thio]acetic acid has been shown to exhibit a range of biochemical and physiological effects. In animal studies, [(2,6-dimethyl-3-propyl-4-quinolinyl)thio]acetic acid has been found to reduce tumor growth and inhibit angiogenesis, the process by which new blood vessels form to supply nutrients to tumors. [(2,6-dimethyl-3-propyl-4-quinolinyl)thio]acetic acid has also been found to reduce inflammation and oxidative stress in various tissues, including the liver and lungs. Additionally, [(2,6-dimethyl-3-propyl-4-quinolinyl)thio]acetic acid has been shown to modulate the immune system, suggesting that it may have potential as an immunomodulatory agent.

Advantages and Limitations for Lab Experiments

One advantage of using [(2,6-dimethyl-3-propyl-4-quinolinyl)thio]acetic acid in lab experiments is its high purity and stability, which allows for accurate and reproducible results. [(2,6-dimethyl-3-propyl-4-quinolinyl)thio]acetic acid is also relatively easy to synthesize, making it a cost-effective candidate for research. However, one limitation of using [(2,6-dimethyl-3-propyl-4-quinolinyl)thio]acetic acid is its low solubility in water, which may limit its use in certain applications. Additionally, further research is needed to fully understand the potential side effects and toxicity of [(2,6-dimethyl-3-propyl-4-quinolinyl)thio]acetic acid.

Future Directions

There are several potential future directions for research on [(2,6-dimethyl-3-propyl-4-quinolinyl)thio]acetic acid. One area of interest is its potential as a cancer therapy. Further studies are needed to determine the optimal dosage and administration of [(2,6-dimethyl-3-propyl-4-quinolinyl)thio]acetic acid for cancer treatment. Additionally, research is needed to determine the potential side effects and toxicity of [(2,6-dimethyl-3-propyl-4-quinolinyl)thio]acetic acid in humans.
Another potential area of research is the development of new antimicrobial agents based on [(2,6-dimethyl-3-propyl-4-quinolinyl)thio]acetic acid. Studies have shown that [(2,6-dimethyl-3-propyl-4-quinolinyl)thio]acetic acid has potent anti-bacterial and anti-fungal properties, making it a promising candidate for the development of new antibiotics.
Finally, further research is needed to fully understand the mechanisms of action of [(2,6-dimethyl-3-propyl-4-quinolinyl)thio]acetic acid and its potential as an immunomodulatory agent. Studies have suggested that [(2,6-dimethyl-3-propyl-4-quinolinyl)thio]acetic acid may modulate the immune system, making it a potential candidate for the treatment of autoimmune diseases.
Conclusion:
[(2,6-dimethyl-3-propyl-4-quinolinyl)thio]acetic acid, or [(2,6-dimethyl-3-propyl-4-quinolinyl)thio]acetic acid, is a synthetic compound that has shown promise in a range of therapeutic applications. Its anti-cancer, anti-inflammatory, and anti-microbial properties make it a potential candidate for the development of new drugs and therapies. While further research is needed to fully understand its mechanisms of action and potential side effects, [(2,6-dimethyl-3-propyl-4-quinolinyl)thio]acetic acid represents a promising avenue for future research in the field of medicinal chemistry.

Synthesis Methods

The synthesis of [(2,6-dimethyl-3-propyl-4-quinolinyl)thio]acetic acid involves a multi-step process, starting with the reaction of 2,6-dimethyl-4-chloroquinoline with potassium thioacetate to form the corresponding thioester. This intermediate is then treated with propyl Grignard reagent to obtain [(2,6-dimethyl-3-propyl-4-quinolinyl)thio]acetic acid as a yellow solid. The synthesis of [(2,6-dimethyl-3-propyl-4-quinolinyl)thio]acetic acid has been optimized to achieve high yields and purity, making it a suitable candidate for further research.